![molecular formula C15H11ClFNO3 B5679006 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-fluorobenzamide](/img/structure/B5679006.png)
2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-fluorobenzamide
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Overview
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including structures similar to 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-fluorobenzamide, often involves the reaction of substituted benzoyl chloride with appropriate amines. For instance, Shiue et al. (1997) described the synthesis of fluorobenzamides by nucleophilic substitution of nitro precursors with [18F]fluoride, indicating a general approach for introducing fluorine atoms into the benzamide structure (Shiue et al., 1997).
Molecular Structure Analysis
Molecular structure analysis often involves X-ray crystallography and NMR spectroscopy to determine the arrangement of atoms within a molecule. While specific studies on the molecular structure of this compound are not available, related research on benzamide derivatives provides insights into common structural features such as planarity, conformational flexibility, and substituent effects on molecular geometry.
Chemical Reactions and Properties
Benzamide derivatives engage in various chemical reactions, reflecting their reactivity towards nucleophiles and electrophiles. The presence of fluorine and chlorine atoms can significantly influence these properties, affecting the molecule's reactivity and interaction with other chemical species. The research by Shiue et al. (1997) highlights the potential of fluorobenzamides to interact with biological targets, such as sigma receptors, suggesting that modifications like chloro and fluoro substitutions can impact the biological activity of benzamides (Shiue et al., 1997).
properties
IUPAC Name |
2-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO3/c16-10-2-1-3-11(17)14(10)15(19)18-9-4-5-12-13(8-9)21-7-6-20-12/h1-5,8H,6-7H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFIZKIFNRSHCOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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